2-chloro-N-(2-morpholino-2-(p-tolyl)ethyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]-4-nitrobenzamide
• InChI: InChI=1S/C20H22ClN3O4/c1-14-2-4-15(5-3-14)19(23-8-10-28-11-9-23)13-22-20(25)17-7-6-16(24(26)27)12-18(17)21/h2-7,12,19H,8-11,13H2,1H3,(H,22,25)
• InChI Key: VJIASJXSVHWMQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)N3CCOCC3
• Molecular Formula: C20H22ClN3O4
• Molecular Weight: 403.9 g/mol

Description

2-chloro-N-(2-morpholino-2-(p-tolyl)ethyl)-4-nitrobenzamide, also known as CTEN, is a chemical compound that has gained considerable attention in scientific research due to its potential applications in various fields. CTEN is a synthetic compound that belongs to the class of benzamides and has been found to exhibit promising biological properties.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of benzamide derivatives, including compounds similar to "2-chloro-N-(2-morpholino-2-(p-tolyl)ethyl)-4-nitrobenzamide," often focuses on exploring their structure-activity relationships and evaluating their potential as gastroprokinetic agents or for other pharmacological activities. For instance, a study demonstrated the synthesis of benzamide derivatives bearing six- and seven-membered heteroalicycles, evaluating their gastroprokinetic activity (Morie, T. et al., 1995). Another research effort delved into the nucleophilic substitution reactions involving nitrobenzene derivatives under specific conditions to understand the reaction pathways and product selectivity (Ibata, T. et al., 1994). These studies are crucial for developing new synthetic methods and for the design of compounds with potential therapeutic uses.

Nonlinear Optical Materials

Research into the nonlinear optical properties of certain compounds, including those related to "this compound," has led to the identification of materials with potential applications in photonic and optoelectronic devices. A study on Morpholinium 2-chloro-4-nitrobenzoate, a compound structurally similar to the one , highlighted its phase-matchable nonlinear optical properties, indicating potential for device fabrication (Karthick, S. et al., 2018).

Actinide Separation Technologies

In the field of nuclear chemistry, derivatives of benzamide, akin to "this compound," have been investigated for their ability to selectively extract actinides, which is critical for nuclear waste management and the recycling of nuclear fuel. For example, research into the use of N,N′-diethyl-N,N′-ditolyl-2,9-diamide-1,10-phenanthroline in 1-(trifluoromethyl)-3-nitrobenzene demonstrated highly efficient and selective extraction of UO2^2+ from acidic media, offering insights into the development of new separation technologies (Zhang, X. et al., 2016).